N,N-dimethyl-4-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)benzenesulfonamide

• IUPAC Name: N,N-dimethyl-4-[3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl]benzenesulfonamide
• InChI: InChI=1S/C21H19F3N4O4S/c1-27(2)33(30,31)17-8-6-13(7-9-17)20(29)28-11-15(12-28)19-25-18(26-32-19)14-4-3-5-16(10-14)21(22,23)24/h3-10,15H,11-12H2,1-2H3
• InChI Key: AHCUKYZYNZGCOS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N2CC(C2)C3=NC(=NO3)C4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C21H19F3N4O4S
• Molecular Weight: 480.5 g/mol
• CAS No.: 1396805-89-2

Description

N,N-dimethyl-4-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H19F3N4O4S and its molecular weight is 480.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Compounds

Benzenesulfonamides serve as a building block for the synthesis of various novel compounds with potential biological activities. For instance, benzenesulfonamide derivatives have been synthesized for the purpose of exploring their antifungal activities, demonstrating the role of these compounds in developing new antimicrobial agents (Khodairy et al., 2016).

Photodynamic Therapy

Benzenesulfonamide derivatives have been investigated for their application in photodynamic therapy (PDT), a treatment modality for cancer. The research focused on new zinc phthalocyanines substituted with benzenesulfonamide derivative groups, highlighting their high singlet oxygen quantum yield and potential as Type II photosensitizers in cancer treatment (Pişkin et al., 2020).

Inhibitors of Enzymes

Some benzenesulfonamide derivatives have been explored for their inhibitory activities against enzymes like kynurenine 3-hydroxylase. These inhibitors could potentially serve in the study of the pathophysiological role of the kynurenine pathway following neuronal injury, indicating the importance of such compounds in neuroscience research (Röver et al., 1997).

Carbonic Anhydrase Inhibition

The inhibition of carbonic anhydrases by benzenesulfonamide derivatives has been a significant area of study, with implications for treating conditions such as glaucoma. Research on these inhibitors provides insights into their potential therapeutic applications and helps in understanding the molecular mechanisms of disease (Nocentini et al., 2016).